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Compound of Interest

Compound Name: 2,5-Dichloro-4-methylpyridine

Cat. No.: B1322306 Get Quote

Essential Safety and Handling Guide for 2,5-
Dichloro-4-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and

disposal of 2,5-Dichloro-4-methylpyridine (CAS No. 886365-00-0). The following procedures

are based on the known hazards of this compound and best practices for handling halogenated

pyridines to ensure laboratory safety and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dichloro-4-methylpyridine was not

publicly accessible at the time of this writing. The information herein is synthesized from the

available GHS (Globally Harmonized System of Classification and Labelling of Chemicals) data

for the compound and detailed safety protocols for structurally similar chemicals.[1][2][3]

Always consult the official SDS provided by your supplier for the most accurate and specific

guidance before handling or disposing of this chemical.

Hazard Profile and Classification
2,5-Dichloro-4-methylpyridine is classified as a hazardous substance. The primary hazards

include acute toxicity if swallowed, in contact with skin, or inhaled.[4]

GHS Hazard Summary for 2,5-Dichloro-4-methylpyridine
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Hazard Class GHS Hazard Statement

Acute Toxicity (Oral, Dermal, Inhalation)
H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled.[4]

Data derived from the GHS information provided by the ECHA C&L Inventory.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure.

Summary of Required PPE
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over goggles

when there is a significant risk

of splashing.[1][3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

recommended for handling

pyridine compounds.[5]

However, for prolonged

contact or handling of larger

quantities, butyl rubber or PVA

gloves may be more suitable.

Always check the

manufacturer's glove

compatibility chart.[6] Double

gloving is recommended for

high-risk tasks.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept fully

buttoned.

Respiratory Protection Fume Hood / Respirator

All handling of 2,5-Dichloro-4-

methylpyridine should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.[1][5][6] If

a fume hood is not available or

in case of a spill, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be used

by trained personnel.[6]

Foot Protection Closed-toe Shoes Sturdy, closed-toe shoes are

required in the laboratory at all
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times.

Operational and Disposal Plans
Adherence to strict protocols for handling and disposal is essential for laboratory safety and

environmental protection.

Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational.[5][6]

Verify that an emergency eyewash station and safety shower are accessible.[6]

Assemble and inspect all necessary PPE before handling the chemical.

Have spill control materials (e.g., sand, vermiculite) readily available.[1][5]

Handling:

Conduct all weighing and transfer operations within the chemical fume hood.

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.

Keep containers tightly closed when not in use.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all work surfaces and equipment used.

Remove and dispose of contaminated gloves properly.

Emergency First Aid Procedures
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Disposal Plan
2,5-Dichloro-4-methylpyridine and any materials contaminated with it are considered

hazardous waste and must be disposed of according to local, state, and federal regulations.[8]

Waste Segregation:

Collect all waste containing 2,5-Dichloro-4-methylpyridine in a designated, properly

labeled, and sealed container.

This includes the chemical itself, any solutions, and contaminated materials such as

gloves, paper towels, and spill absorbents.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety department.

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2,5-Dichloro-4-methylpyridine".

List all constituents of the waste mixture, including solvents and their approximate

percentages.

Storage and Collection:
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Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Arrange for waste pickup by your institution's licensed hazardous waste management

provider.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[1]

Visualized Workflow
The following diagram illustrates the key decision points and procedures for the safe handling

and disposal of 2,5-Dichloro-4-methylpyridine.
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Safe Handling and Disposal Workflow for 2,5-Dichloro-4-methylpyridine

Start: Handling 2,5-Dichloro-4-methylpyridine

Preparation:
- Verify Fume Hood

- Inspect PPE
- Prepare Spill Kit

Handling:
- Work in Fume Hood

- Wear Full PPE
- Avoid Contact

Spill Occurs?

Spill Response:
- Evacuate if necessary
- Contain with absorbent

- Collect for disposal

Yes

Post-Handling:
- Decontaminate Surfaces

- Wash Hands

No

Waste Collection:
- Segregate Waste

- Use Labeled Container

Disposal:
- Store Securely

- Schedule Pickup

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,5-Dichloro-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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